Cas no 76917-23-2 (2,6-Octadienal,(2E,6Z)-)
2,6-Octadienal,(2E,6Z)- structure
Product Name:2,6-Octadienal,(2E,6Z)-
CAS No:76917-23-2
MF:C8H12O
MW:124.180282592773
CID:564992
PubChem ID:20836195
Update Time:2025-04-19
2,6-Octadienal,(2E,6Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Octadienal,(2E,6Z)-
- (2E,6Z)-2,6-octadienal
- (2E,6Z)-octa-2,6-dienal
- 2E,6Z-Octadienal
- DTXSID001314440
- LMFA06000133
- 2,6-Octadienal
- EINECS 278-574-9
- XA97AW7T5Y
- FEMA NO. 5003
- CHEBI:195673
- NS00089439
- (e,z)-2,6-octadienal
- 76917-23-2
- SCHEMBL1300754
- 2,6-Octadienal, (2E,6Z)-
-
- Inchi: 1S/C8H12O/c1-2-3-4-5-6-7-8-9/h2-3,6-8H,4-5H2,1H3/b3-2-,7-6+
- InChI Key: CBXNRMOWVZUZQA-BRXUXDTNSA-N
- SMILES: O=C/C=C/CC/C=C\C
Computed Properties
- Exact Mass: 124.088815
- Monoisotopic Mass: 124.088815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 1.8
Experimental Properties
- Density: 0.855
- Boiling Point: 190.6°C at 760 mmHg
- Flash Point: 74.1°C
- Refractive Index: 1.455
2,6-Octadienal,(2E,6Z)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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